Cas no 852704-03-1 (2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide)

• Product name: 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide
• CAS No: 852704-03-1
• MF: C₁₉H₁₉ClN₂O₂
• MW: 342.819363832474
• CID: 5929041
• PubChem ID: 4784046

2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide
• 852704-03-1
• Z51096820
• AKOS034417396
• EN300-26684619

• Inchi： 1S/C19H19ClN2O2/c20-16-8-9-17(15-7-3-2-6-14(15)16)24-12-18(23)22-19(13-21)10-4-1-5-11-19/h2-3,6-9H,1,4-5,10-12H2,(H,22,23)
• InChI Key： QWYITRKHYQALSN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=21)OCC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 342.1135055g/mol
• Monoisotopic Mass: 342.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.1Ų
• XLogP3: 4.5

Additional information on 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide

Comprehensive Analysis of 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide (CAS No. 852704-03-1)

The compound 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide, identified by its CAS No. 852704-03-1, is a specialized chemical entity that has garnered attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework combining a chloronaphthalene moiety with a cyanocyclohexyl group, linked via an acetamide bridge. Its intricate design makes it a subject of interest for researchers exploring novel bioactive compounds.

In recent years, the demand for custom synthesis and high-purity intermediates has surged, driven by advancements in drug discovery and material science. 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide aligns with this trend, as its structural complexity offers potential applications in small-molecule therapeutics and crop protection agents. Researchers frequently inquire about its synthetic routes, solubility profiles, and stability under various conditions, reflecting its relevance in experimental workflows.

The compound’s chloronaphthalene component is particularly noteworthy, as naphthalene derivatives are widely studied for their photophysical properties and biological activity. Meanwhile, the cyanocyclohexyl segment introduces steric and electronic effects that may influence binding affinity in target interactions. Such characteristics have led to discussions about its potential role in enzyme inhibition or receptor modulation, though detailed mechanistic studies remain an area of active investigation.

From an industrial perspective, CAS No. 852704-03-1 is often cataloged by suppliers specializing in fine chemicals and research-grade compounds. Procurement inquiries frequently focus on batch-to-batch consistency, scalability, and regulatory compliance, underscoring the importance of quality control in its production. Additionally, the compound’s storage recommendations (e.g., temperature sensitivity) are a common topic among end-users.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling protocols for 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide emphasize personal protective equipment (PPE) and ventilation to mitigate exposure risks. These precautions align with broader industry shifts toward green chemistry and sustainable lab practices—a recurring theme in scientific forums.

In summary, 2-[(4-chloronaphthalen-1-yl)oxy]-N-(1-cyanocyclohexyl)acetamide represents a compelling case study in modern chemical innovation. Its multifaceted applications and structural ingenuity position it as a valuable tool for researchers navigating the frontiers of medicinal chemistry and agrochemical development. As interest grows, so too does the need for comprehensive data on its properties and potential—a demand this document aims to address.